The formation mechanism of uranium and thorium hydride phosphorus: a systematically theoretical study†
RSC Advances Pub Date: 2019-05-31 DOI: 10.1039/C9RA02098E
Abstract
Activation of prototypical bonds by actinide atoms is an important aspect of material activity, and the results can be used for the study of nuclear material storage. In this study, the activation of the P–H bonds of the PH3 molecule by U or Th to form uranium or thorium hydride phosphorus has been systematically explored using density functional theory. A detailed description of the reaction mechanism which includes the potential energy profiles and the properties of bond evolution is presented. There are two types of reaction channels, isomerization and dehydrogenation in U + PH3 and Th + PH3. The difference between the two reactions is the process of the first P–H bond dissociation. The evolution characteristics of the chemical bonds along reaction pathways is analyzed by using electron localization functions, quantum theory of atoms in molecules, Mayer bond orders and natural bond orbitals. The reaction rate constants are calculated at the variational transition state level, and rate-determining steps are predicted.
![Graphical abstract: The formation mechanism of uranium and thorium hydride phosphorus: a systematically theoretical study](http://scimg.chem960.com/usr/1/C9RA02098E.jpg)
Recommended Literature
- [1] Legal notes
- [2] Boron additive passivated carbonate electrolytes for stable cycling of 5 V lithium–metal batteries†
- [3] Highly efficient photocatalytic degradation of the emerging pollutant ciprofloxacin via the rational design of a magnetic interfacial junction of mangosteen peel waste-derived 3D graphene hybrid material†
- [4] XIV.—On the increase in weight of molasses casks occasionally arising from absorption
- [5] Detection of uric acid based on doped ZnO/Ag2O/Co3O4 nanoparticle loaded glassy carbon electrode†
- [6] One-pot template-free synthesis, growth mechanism and enhanced photocatalytic activity of monodisperse (BiO)2CO3 hierarchical hollow microspheres self-assembled with single-crystalline nanosheets†
- [7] Fabrication of a reversible thermochromism based temperature sensor using an organic–inorganic composite system
- [8] Asphaltenes yield curve measurements on a microfluidic platform
- [9] Performance and durability of anion exchange membrane water electrolyzers using down-selected polymer electrolytes
- [10] UVA-induced neurotoxicity in Japanese medaka (Oryzias latipes)
![RSC Advances](https://scimg.chem960.com/usr/1/RA012008.jpg)
Journal Name:RSC Advances
Research Products
-
CAS no.: 16420-30-7
-
CAS no.: 131896-42-9
-
CAS no.: 107231-15-2
-
CAS no.: 16478-52-7